Cas no 1285177-04-9 (5-(3,4-Dimethyl-5-isoxazolyl)-2-furansulfonyl chloride)

• Product Name: 5-(3,4-Dimethyl-5-isoxazolyl)-2-furansulfonyl chloride
• CAS No: 1285177-04-9
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• MDL: MFCD15729911
• CID: 4586197
• Update Time: 2023-08-10

5-(3,4-Dimethyl-5-isoxazolyl)-2-furansulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethyl-5-isoxazolyl)-2-furansulfonyl chloride
• 5-(3,4-Dimethylisoxazol-5-yl)furan-2-sulfonyl chloride
• 5-(3,4-dimethyl-1,2-oxazol-5-yl)furan-2-sulfonyl chloride
• 5-(3,4-Dimethylisoxazol-5-yl)furan-2-sulfonylchloride
• 5-(3,4-Dimethyl-5-isoxazolyl)-2-furansulfonyl chloride, AldrichCPR
• 5-(3,4-Dimethyl-5-isoxazolyl)-2-furansulfonyl chloride

• MDL： MFCD15729911
• Inchi： 1S/C9H8ClNO4S/c1-5-6(2)11-15-9(5)7-3-4-8(14-7)16(10,12)13/h3-4H,1-2H3
• InChI Key： ZDQKUWGNGCITNF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=C(C)C(C)=NO2)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles